Genkwanin

Description

Genkwanin is a naturally occurring compound classified as an O-methylated flavone, a type of flavonoid. It is found in various plant species, including the seeds of Alnus glutinosa, leaves of ferns like Notholaena bryopoda and Asplenium normale, and herbs such as Rosmarinus officinalis and Salvia officinalis . This compound has garnered significant attention due to its diverse biological activities, which include antioxidant, anti-inflammatory, anticancer, and neuroprotective effects.

Antioxidant Activity

Genkwanin acts as a potent antioxidant by scavenging free radicals and protecting cells from oxidative stress. This property is crucial in preventing chronic diseases associated with oxidative damage .

Anti-Inflammatory Effects

It exhibits anti-inflammatory properties by inhibiting inflammatory mediators and pathways, which can help in managing conditions characterized by inflammation .

Neuroprotective Effects

Genkwanin offers neuroprotection by reducing oxidative stress, inhibiting neuroinflammation, and modulating neuronal signaling pathways, which may help in preventing neurodegenerative diseases .

Anti-Diabetic Effects

It has demonstrated potential anti-diabetic effects by enhancing insulin sensitivity and regulating glucose metabolism, making it a candidate for managing diabetes .

Sources and Distribution

Genkwanin is found in several medicinal plants, including Genkwa Flos, Rosmarinus officinalis, Salvia officinalis, and Leonurus sibiricus . It is also present in the seeds of Alnus glutinosa and leaves of certain ferns .

Pharmacological and Therapeutic Potential

Despite its promising biological activities, further research is necessary to fully explore the therapeutic potential of genkwanin. This includes extensive pharmacodynamic and pharmacokinetic studies, as well as toxicological and clinical investigations to assess its safety and efficacy .

Data Table: Biological Activities of Genkwanin

Biological Activity	Mechanism	Potential Applications
Antioxidant	Scavenges free radicals, protects against oxidative stress	Prevention of chronic diseases
Anti-Inflammatory	Inhibits inflammatory mediators and pathways	Management of inflammatory conditions
Anticancer	Inhibits tumor cell proliferation, induces apoptosis	Cancer therapy
Neuroprotective	Reduces oxidative stress, inhibits neuroinflammation	Prevention of neurodegenerative diseases
Anti-Diabetic	Enhances insulin sensitivity, regulates glucose metabolism	Management of diabetes

• CAS No.: 437-64-9
• Product Name: Genkwanin
• Molecular Formula: C16H12O5
• Molecular Weight: 284.26 g/mol
• IUPAC Name: 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one
• Standard InChI: InChI=1S/C16H12O5/c1-20-11-6-12(18)16-13(19)8-14(21-15(16)7-11)9-2-4-10(17)5-3-9/h2-8,17-18H,1H3
• Standard InChIKey: JPMYFOBNRRGFNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)O)O
• Synonyms: 5,4'-dihydroxy-7-methoxy-flavone; 5,4'-dihydroxy-7-methoxyflavone; gengkwanin; genkwanin
• Reference: Wollenweber, E., et al., Nat. Prod. Communications, 2, 997
• PubChem Compound: 5281617
• Last Modified: Aug 15 2023